Cas no 82993-43-9 (Lewis Y Tetrasaccharide)

• Product Name: Lewis Y Tetrasaccharide
• CAS No: 82993-43-9
• MF: C₂₆H₄₅NO₁₉
• MW: 675.630810499191
• MDL: MFCD00797615
• CID: 988420
• PubChem ID: 71308612
• Update Time: 2025-05-21

Lewis Y Tetrasaccharide Chemical and Physical Properties

Names and Identifiers

• LewisYtetrasaccharide
• LewisY (LeY) tetraose - 5 mg
• W-203884
• Lewis y Tetrasaccharide
• SRHNADOZAAWYLV-MVSAILQPSA-N
• Lewis-Y tetrasaccharide
• 82993-43-9
• 2-Acetamido-2-deoxy-3-O-(alpha-L-fucopyranosyl)-4-O-[2-O-(alpha-L-fucopyranosyl)-b-D-galactopyranosyl]-D-glucopyranoside, Fuc1-alpha-2Gal1-b-4[Fuc1-alpha-3]GlcNAc
• N-[(3R,4R,5S,6R)-5-[(2S,3R,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-2-hydroxy-6-(hydroxymethyl)-4-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-3-yl]acetamide
• Lewis Y Tetrasaccharide

• MDL： MFCD00797615
• Inchi： 1S/C26H45NO19/c1-6-12(31)15(34)18(37)24(40-6)45-21-11(27-8(3)30)23(39)42-10(5-29)20(21)44-26-22(17(36)14(33)9(4-28)43-26)46-25-19(38)16(35)13(32)7(2)41-25/h6-7,9-26,28-29,31-39H,4-5H2,1-3H3,(H,27,30)/t6-,7-,9-,10-,11-,12+,13+,14+,15+,16+,17+,18-,19-,20-,21-,22-,23?,24-,25-,26+/m1/s1
• InChI Key： SRHNADOZAAWYLV-MVSAILQPSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)O)O)[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](C)O1)O)O)O)NC(C)=O)O

Computed Properties

• Exact Mass: 675.25900
• Monoisotopic Mass: 675.25857821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 997
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.9
• Topological Polar Surface Area: 316Ų

Experimental Properties

• PSA: 316.24000
• LogP: -7.15890

Additional information on Lewis Y Tetrasaccharide

Exploring the Lewis Y Tetrasaccharide (CAS No. 82993-43-9): Structure, Functions, and Biomedical Applications

The Lewis Y Tetrasaccharide (CAS No. 82993-43-9), a pivotal carbohydrate structure, has garnered significant attention in glycobiology and biomedical research. This tetrasaccharide, characterized by its unique Fucα1-2Galβ1-4[Fucα1-3]GlcNAc sequence, serves as a critical epitope in cell signaling, immune responses, and cancer biomarker studies. Its structural complexity and biological relevance make it a focal point for researchers investigating glycan-protein interactions and therapeutic targeting.

In recent years, the demand for Lewis Y antigen-related research tools has surged, driven by advancements in cancer immunotherapy and vaccine development. Search engine analytics reveal growing queries such as "Lewis Y Tetrasaccharide synthesis" and "role of Lewis Y in tumor progression," reflecting its translational importance. The compound's CAS registry number (82993-43-9) frequently appears in patent databases, underscoring its commercial value in diagnostic and biopharmaceutical applications.

Structurally, the Lewis Y Tetrasaccharide belongs to the blood group antigens family, playing crucial roles in cell adhesion and microbial recognition. Its fucosylated branches enable specific binding to lectins like selectins and siglecs, making it invaluable for studying inflammatory diseases and metastasis. Recent studies published in journals such as Glycobiology highlight its overexpression in epithelial cancers, correlating with poor prognosis and drug resistance.

From a technical perspective, the Lewis Y Tetrasaccharide (CAS 82993-43-9) poses intriguing challenges for chemical synthesis. Researchers actively explore enzymatic glycosylation methods to improve yield and stereoselectivity, as evidenced by rising searches for "chemoenzymatic synthesis of Lewis Y." These efforts align with the pharmaceutical industry's need for glycan-based drug candidates, particularly in CAR-T cell therapy and antibody-drug conjugates development.

The compound's applications extend beyond oncology. Immunology studies utilize Lewis Y Tetrasaccharide-conjugated probes to investigate host-pathogen interactions, especially in Helicobacter pylori infections. This versatility explains why Google Trends shows sustained interest in "Lewis Y carbohydrate function" and "glycan array screening" across academic and industrial sectors.

Quality control of CAS 82993-43-9 materials remains paramount, with HPLC-MS and NMR being essential for verifying anomeric purity and branching fidelity. Suppliers increasingly address queries about "Lewis Y Tetrasaccharide stability" and "lyophilization protocols," reflecting user concerns about batch-to-batch reproducibility in functional assays.

Emerging trends suggest the Lewis Y epitope will play expanded roles in precision medicine. Recent clinical trials exploring anti-Lewis Y antibodies (e.g., hu3S193) demonstrate its potential as a theranostic target. Meanwhile, AI-driven literature mining reveals growing connections between Lewis Y expression and stem cell plasticity, opening new avenues for regenerative medicine research.

For researchers sourcing 82993-43-9, understanding its solubility properties (typically in water/DMSO mixtures) and conjugation chemistry (via reductive amination or click chemistry) proves essential. Forum discussions frequently address "Lewis Y labeling techniques" and "BSA conjugation efficiency," indicating practical challenges in assay development.

The commercial landscape for Lewis Y Tetrasaccharide continues evolving, with GMP-grade materials now available for diagnostic kit manufacturing. Patent analyses show concentrated activity around glycan microarray applications and biosensor interfaces, responding to demands for high-throughput glycomics profiling solutions.

As the scientific community delves deeper into the glycoscience revolution, the Lewis Y Tetrasaccharide (CAS 82993-43-9) stands at the intersection of basic research and clinical innovation. Its dual role as a biological modulator and engineering scaffold ensures its enduring relevance across disciplines from immuno-oncology to synthetic biology.